Cas no 80433-83-6 ((3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol)

• Product name: (3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
• CAS No: 80433-83-6
• MF: C₁₈H₁₆O₂
• MW: 264.3184
• CID: 1801060
• PubChem ID: 187247

(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
• Benz(a)anthracene-3,4-diol, 1,2,3,4-tetrahydro-, (3R-trans)-
• 80433-83-6
• DTXSID10230316

• Inchi： InChI=1S/C18H16O2/c19-17-8-7-14-15(18(17)20)6-5-13-9-11-3-1-2-4-12(11)10-16(13)14/h1-6,9-10,17-20H,7-8H2/t17-,18-/m1/s1
• InChI Key： TWMOMMCFHGETNT-QZTJIDSGSA-N
• SMILES： C1CC2=C(C=CC3=CC4=CC=CC=C4C=C23)C(C1O)O

Computed Properties

• Exact Mass: 264.115
• Monoisotopic Mass: 264.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.331
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.762